Cas no 890642-15-6 (1-5-(3-fluorophenyl)furan-2-ylethan-1-one)

• Product Name: 1-5-(3-fluorophenyl)furan-2-ylethan-1-one
• CAS No: 890642-15-6
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 6201212
• PubChem ID: 7464932
• Update Time: 2025-05-20

1-5-(3-fluorophenyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(3-fluorophenyl)furan-2-ylethan-1-one
• 890642-15-6
• 1-(5-(3-fluorophenyl)furan-2-yl)ethanone
• 1-[5-(3-fluorophenyl)furan-2-yl]ethan-1-one
• F3244-0179
• AKOS002255682
• SCHEMBL13078324
• 1-[5-(3-fluorophenyl)furan-2-yl]ethanone
• 2-acetyl-5-(3-fluorophenyl)furan

• Inchi： 1S/C12H9FO2/c1-8(14)11-5-6-12(15-11)9-3-2-4-10(13)7-9/h2-7H,1H3
• InChI Key： ZPSUQLVKARFLSO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(C(C)=O)O1

Computed Properties

• Exact Mass: 204.05865769g/mol
• Monoisotopic Mass: 204.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-5-(3-fluorophenyl)furan-2-ylethan-1-one

Compound CAS No. 890642-15-6: 1-(5-(3-Fluorophenyl)furan-2-yl)ethan-1-one

The compound with CAS No. 890642-15-6, commonly referred to as 1-(5-(3-fluorophenyl)furan-2-yl)ethan-1-one, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and versatility in organic synthesis. The presence of the fluorophenyl group adds further complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of furan-based compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The fluorine atom in the phenyl ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. This makes 1-(5-(3-fluorophenyl)furan-2-yl)ethan-1-one a promising candidate for medicinal chemistry applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Researchers have explored optimized reaction conditions to improve yield and purity, leveraging advancements in catalytic systems and green chemistry principles. These developments underscore the compound's potential for large-scale production and industrial applications.

The structural features of 1-(5-(3-fluorophenyl)furan-2-yl)ethan-1-one make it an ideal building block for constructing more complex molecules. Its ability to undergo various functional group transformations has been exploited in the design of novel materials, such as organic semiconductors and optoelectronic devices. Recent breakthroughs in materials science have demonstrated its utility in enhancing the performance of organic light-emitting diodes (OLEDs) due to its excellent charge transport properties.

Beyond its chemical synthesis and material applications, this compound has also found relevance in biological systems. Studies have shown that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound for drug development. Collaborative efforts between chemists and biologists have led to the identification of new biological targets, further expanding its scope in therapeutic research.

From an environmental perspective, the synthesis and application of 1-(5-(3-fluorophenyl)furan-2-yl)ethan-1-one align with sustainability goals. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These advancements not only enhance the compound's commercial viability but also contribute to a greener chemical industry.

In conclusion, 1-(5-(3-fluorophenyl)furan-2-yl)ethan-1-one (CAS No. 890642-15-6) stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, versatile properties, and wide-ranging applications position it as a key molecule in both academic research and industrial development. As scientific understanding continues to evolve, this compound is likely to unlock new possibilities across diverse fields, solidifying its role as an essential component in modern chemistry.